Cas no 50558-76-4 (6,7-Dimethylnaphthalen-1-amine)

• Product Name: 6,7-Dimethylnaphthalen-1-amine
• CAS No: 50558-76-4
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 933927
• PubChem ID: 45116813
• Update Time: 2025-05-20

6,7-Dimethylnaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethylnaphthalen-1-amine
• 1-Naphthalenamine,6,7-dimethyl-(9CI)
• DB-280007
• DTXSID80668501
• 50558-76-4
• SCHEMBL8312060
• 1-NAPHTHALENAMINE, 6,7-DIMETHYL-

• Inchi： 1S/C12H13N/c1-8-6-10-4-3-5-12(13)11(10)7-9(8)2/h3-7H,13H2,1-2H3
• InChI Key： GLVSHIPASCASRF-UHFFFAOYSA-N
• SMILES： NC1=CC=CC2=CC(C)=C(C)C=C21

Computed Properties

• Exact Mass: 171.105
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6,7-Dimethylnaphthalen-1-amine

6,7-Dimethylnaphthalen-1-amine: A Comprehensive Overview

The compound with CAS No 50558-76-4, commonly referred to as 6,7-Dimethylnaphthalen-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with two methyl groups attached at the 6 and 7 positions and an amine group at the 1 position. Its unique structure endows it with intriguing chemical properties and potential applications in various industries.

6,7-Dimethylnaphthalen-1-amine is known for its high thermal stability and strong electron-donating properties due to the presence of the amine group. These characteristics make it a valuable component in the synthesis of advanced materials such as conductive polymers and organic semiconductors. Recent studies have explored its use in creating novel materials for flexible electronics and energy storage devices.

One of the most promising applications of 6,7-Dimethylnaphthalen-1-amine lies in its role as an intermediate in the synthesis of pharmaceutical compounds. Researchers have discovered that this compound can be effectively utilized in the development of drugs targeting specific biological pathways. For instance, its derivatives have shown potential in inhibiting certain enzymes associated with neurodegenerative diseases.

In addition to its role in drug development, 6,7-Dimethylnaphthalen-1-amine has also been investigated for its potential in organic photovoltaics (OPVs). The molecule's ability to absorb light across a broad spectrum makes it a candidate for improving the efficiency of solar cells. Recent advancements in this area have focused on optimizing its electronic properties through functionalization and integration into conjugated systems.

The synthesis of 6,7-Dimethylnaphthalen-1-amine typically involves multi-step reactions starting from naphthalene derivatives. One common approach is the Friedel-Crafts alkylation followed by amination. However, recent research has highlighted more efficient methods that reduce reaction times and improve yields while maintaining high purity levels.

From an environmental standpoint, 6,7-Dimethylnaphthalen-1-amine exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to some traditional chemicals used in industrial processes. Its eco-friendly profile aligns with current global trends toward sustainable chemistry practices.

In conclusion, 6,7-Dimethylnaphthalen-1-amine (CAS No 50558-76-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in its utilization underscore its importance as a key building block in modern material science and pharmaceutical research.